Cas no 478048-35-0 (Methyl 3-(2-thienyl)-6-(trifluoromethyl)thieno3,2-bpyridine-2-carboxylate)

Methyl 3-(2-thienyl)-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxylate is a heterocyclic compound featuring a fused thienopyridine core with a thienyl substituent and a trifluoromethyl group. Its molecular structure combines electron-rich thiophene and pyridine moieties, enhancing its utility in organic synthesis and materials science. The trifluoromethyl group contributes to increased lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical research. The methyl ester functionality provides a reactive handle for further derivatization. This compound is particularly relevant in the development of optoelectronic materials and bioactive molecules due to its conjugated system and tunable electronic properties. Its well-defined structure ensures reproducibility in synthetic applications.
Methyl 3-(2-thienyl)-6-(trifluoromethyl)thieno3,2-bpyridine-2-carboxylate structure
478048-35-0 structure
Product Name:Methyl 3-(2-thienyl)-6-(trifluoromethyl)thieno3,2-bpyridine-2-carboxylate
CAS No:478048-35-0
MF:
MW:343.338g/mol
MDL:MFCD01315025
CID:4653374
Update Time:2025-06-08

Methyl 3-(2-thienyl)-6-(trifluoromethyl)thieno3,2-bpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • METHYL 3-(2-THIENYL)-6-(TRIFLUOROMETHYL)THIENO[3,2-B]PYRIDINE-2-CARBOXYLATE
    • Thieno[3,2-b]pyridine-2-carboxylic acid, 3-(2-thienyl)-6-(trifluoromethyl)-, methyl ester
    • Methyl 3-(2-thienyl)-6-(trifluoromethyl)thieno3,2-bpyridine-2-carboxylate
    • MDL: MFCD01315025

Computed Properties

  • Exact Mass: 342.995
  • Monoisotopic Mass: 342.995
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 435
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Methyl 3-(2-thienyl)-6-(trifluoromethyl)thieno3,2-bpyridine-2-carboxylate Pricemore >>

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Methyl 3-(2-thienyl)-6-(trifluoromethyl)thieno3,2-bpyridine-2-carboxylate Related Literature

Additional information on Methyl 3-(2-thienyl)-6-(trifluoromethyl)thieno3,2-bpyridine-2-carboxylate

Methyl 3-(2-thienyl)-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxylate (CAS No. 478048-35-0): A Comprehensive Overview

Methyl 3-(2-thienyl)-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxylate (CAS No. 478048-35-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the thienopyridine class and is characterized by its unique structural features, including a thienyl substituent and a trifluoromethyl group. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The molecular structure of Methyl 3-(2-thienyl)-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxylate consists of a central thienopyridine core with a methyl ester group at the 2-position, a thienyl substituent at the 3-position, and a trifluoromethyl group at the 6-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting target for various research endeavors.

Recent studies have highlighted the potential of Methyl 3-(2-thienyl)-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxylate in several areas of medicinal chemistry. One notable application is its use as a lead compound in the development of novel anticancer agents. Research has shown that this compound exhibits potent antiproliferative activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, Methyl 3-(2-thienyl)-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxylate has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of Methyl 3-(2-thienyl)-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxylate have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. The methyl ester group in the molecule may play a role in enhancing its bioavailability and stability in vivo.

Clinical trials are currently underway to evaluate the safety and efficacy of Methyl 3-(2-thienyl)-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxylate in various therapeutic settings. Preliminary results from phase I trials have shown that this compound is well-tolerated by patients and exhibits promising antitumor activity. Further clinical studies are needed to fully assess its potential as a novel therapeutic agent.

In conclusion, Methyl 3-(2-thienyl)-6-(trifluoromethyl)thieno[3,2-b]pyridine-2-carboxylate (CAS No. 478048-35-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical science.

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